Cas no 2034288-57-6 (1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• CAS No: 2034288-57-6
• MF: C₁₆H₂₁N₃O₃S
• MW: 335.42124247551
• CID: 5959587
• PubChem ID: 121188662
• Update Time: 2025-05-28

1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine
• F6554-1106
• 2034288-57-6
• AKOS032461782
• 1-(3-methoxyphenyl)sulfonyl-3-(1-methylpyrazol-3-yl)piperidine
• 1-((3-methoxyphenyl)sulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

• Inchi： 1S/C16H21N3O3S/c1-18-10-8-16(17-18)13-5-4-9-19(12-13)23(20,21)15-7-3-6-14(11-15)22-2/h3,6-8,10-11,13H,4-5,9,12H2,1-2H3
• InChI Key： DJPRHFOJSDEKKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)OC)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 335.13036271g/mol
• Monoisotopic Mass: 335.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Additional information on 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine

Comprehensive Overview of 1-(3-Methoxybenzenesulfonyl)-3-(1-Methyl-1H-Pyrazol-3-yl)Piperidine (CAS No. 2034288-57-6)

The compound 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine (CAS No. 2034288-57-6) is a structurally unique small molecule that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines a piperidine core with a 3-methoxybenzenesulfonyl moiety and a 1-methyl-1H-pyrazol-3-yl substituent, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds like 2034288-57-6, due to their diverse biological activities. The presence of both methoxybenzene and methylpyrazole groups in this molecule suggests possible advantages in terms of metabolic stability and blood-brain barrier penetration, addressing common challenges in CNS drug development. These properties make it relevant to current searches for "blood-brain barrier penetrating compounds" and "improved drug bioavailability" – key phrases frequently queried in pharmaceutical databases.

The synthetic route to 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine typically involves multi-step organic transformations, including sulfonylation reactions and heterocyclic coupling processes. Modern synthetic approaches emphasize green chemistry principles, reflecting the industry's shift toward sustainable methodologies – a topic generating substantial discussion in chemical forums and search queries about "environmentally friendly synthesis". The compound's molecular weight (approximately 335.4 g/mol) and lipophilicity parameters place it within the desirable range for drug-like molecules according to Lipinski's rule of five.

Structural analysis reveals that the 3-methoxybenzenesulfonyl group contributes to the molecule's hydrogen bonding capacity, while the 1-methyl-1H-pyrazol-3-yl fragment may enhance π-stacking interactions with biological targets. This dual functionality explains why researchers investigating "molecular docking studies" and "structure-activity relationships" frequently reference compounds with similar architectures. The methoxy group's position at the 3-position of the benzene ring appears crucial for maintaining optimal steric compatibility with potential enzyme binding sites.

From an analytical chemistry perspective, 2034288-57-6 can be characterized using advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. These methods are essential for verifying compound purity – a critical parameter given the increasing regulatory emphasis on quality control in pharmaceutical intermediates, another trending search term. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics, though exact physical properties may vary slightly depending on the crystallization conditions.

In pharmacological screening, derivatives of 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine have shown promise in preliminary assays for neurological disorders and inflammatory conditions. This aligns with current research priorities in addressing neurodegenerative diseases and chronic inflammation – medical areas receiving substantial public and scientific attention. The compound's structural features suggest potential for selective target engagement, minimizing off-target effects that often lead to adverse reactions in clinical candidates.

The stability profile of CAS 2034288-57-6 under various pH conditions and its photostability characteristics are important considerations for formulation development. These factors directly impact the compound's suitability for different administration routes, a subject frequently explored in searches about "drug delivery optimization". Proper storage typically requires protection from light and moisture, with recommended temperatures below -20°C for long-term preservation of the pure compound.

Patent literature reveals growing intellectual property activity surrounding piperidine-sulfonamide hybrids, with 2034288-57-6 representing an important structural class. This reflects the pharmaceutical industry's continued investment in novel heterocyclic compounds as potential therapeutic agents. The compound's synthetic accessibility from commercially available starting materials makes it particularly attractive for medicinal chemistry programs aiming to develop new chemical entities.

As research progresses, the full therapeutic potential of 1-(3-methoxybenzenesulfonyl)-3-(1-methyl-1H-pyrazol-3-yl)piperidine continues to be explored. Its unique combination of structural elements positions it as a valuable tool compound for investigating new biological pathways and validating emerging drug targets. The scientific community remains particularly interested in how modifications to its core structure might enhance target selectivity or improve pharmacokinetic properties – questions frequently posed in drug discovery discussions.

Future directions for this compound class may include development of biomarker assays to monitor target engagement or exploration of combination therapies with complementary mechanisms of action. These approaches correspond to current trends in personalized medicine and combination drug development, areas generating significant search traffic in medical and pharmaceutical databases. The continued investigation of 2034288-57-6 and its analogs exemplifies the ongoing innovation in small molecule drug discovery.